Cas no 153624-42-1 (3-isobutylphenylboronic acid)

• Product Name: 3-isobutylphenylboronic acid
• CAS No: 153624-42-1
• MF: C₁₀H₁₅BO₂
• MW: 178.035903215408
• MDL: MFCD13185670
• CID: 1006783
• PubChem ID: 18755007
• Update Time: 2025-10-29

3-isobutylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-isobutylphenylboronic acid
• (3-Isobutylphenyl)boronic acid
• CS-0174517
• 153624-42-1
• [3-(2-methylpropyl)phenyl]boronic acid
• DB-415762
• MFCD13185670
• B-[3-(2-Methylpropyl)phenyl]boronic acid
• EN300-5201028
• SY273592
• Z1255462880
• BS-31054
• SCHEMBL3786247

• MDL： MFCD13185670
• Inchi： 1S/C10H15BO2/c1-8(2)6-9-4-3-5-10(7-9)11(12)13/h3-5,7-8,12-13H,6H2,1-2H3
• InChI Key： XBMYWKQRGMFPKZ-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)CC(C)C)O

Computed Properties

• Exact Mass: 178.1165099g/mol
• Monoisotopic Mass: 178.1165099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-isobutylphenylboronic acid

3-Isobutylphenylboronic Acid: A Comprehensive Overview

3-Isobutylphenylboronic acid, with the CAS number 153624-42-1, is a significant compound in the field of organic chemistry, particularly in the synthesis of complex molecules. This compound has garnered attention due to its versatility and unique properties, making it a valuable intermediate in various chemical reactions. In recent years, advancements in synthetic methodologies and its applications have further solidified its importance in both academic and industrial settings.

The structure of 3-isobutylphenylboronic acid consists of a phenyl ring substituted with an isobutyl group at the meta position and a boronic acid group. This configuration imparts distinct electronic and steric properties, which are crucial for its reactivity in cross-coupling reactions. The presence of the boronic acid group makes it an ideal substrate for Suzuki-Miyaura coupling reactions, a widely used method for forming carbon-carbon bonds. Recent studies have highlighted the efficiency of this compound in constructing biaryl structures, which are integral to drug discovery and materials science.

One of the most notable applications of 3-isobutylphenylboronic acid is in the synthesis of pharmaceutical agents. Its ability to participate in palladium-catalyzed cross-couplings has enabled the creation of complex molecular frameworks with high precision. For instance, researchers have utilized this compound to develop potential anticancer agents by incorporating it into heterocyclic systems. These findings underscore its role as a key building block in medicinal chemistry.

In addition to its pharmaceutical applications, 3-isobutylphenylboronic acid has found utility in materials science. Its use in the synthesis of conjugated polymers has been explored, where it contributes to enhancing the electronic properties of these materials. Recent breakthroughs in this area have demonstrated its potential in developing advanced optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3-isobutylphenylboronic acid typically involves multi-step processes that require careful optimization. One common approach involves the hydroboration of an aryl halide followed by oxidation to yield the boronic acid. Researchers have recently reported improved methods that enhance yield and selectivity, making the synthesis more efficient and scalable for industrial purposes.

The physical and chemical properties of 3-isobutylphenylboronic acid are well-documented, with studies focusing on its solubility, stability, and reactivity under various conditions. These investigations are essential for understanding its behavior in different chemical environments and optimizing its use in diverse applications.

In conclusion, 3-isobutylphenylboronic acid, CAS number 153624-42-1, stands as a pivotal compound in modern organic chemistry. Its unique structure and reactivity make it indispensable for constructing complex molecules across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.